molecular formula C8H9ClF2N2 B2710560 2-(2,4-Difluorophenyl)ethanimidamide hydrochloride CAS No. 139161-55-0

2-(2,4-Difluorophenyl)ethanimidamide hydrochloride

Cat. No. B2710560
CAS RN: 139161-55-0
M. Wt: 206.62
InChI Key: LFVIEXREUMMXGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,4-Difluorophenyl)ethanimidamide hydrochloride is a chemical compound with the molecular formula C8H9ClF2N2 . Its molecular weight is 206.62 .


Molecular Structure Analysis

The molecular structure of 2-(2,4-Difluorophenyl)ethanimidamide hydrochloride consists of a central carbon atom connected to a 2,4-difluorophenyl group and an ethanimidamide group . The hydrochloride indicates that a hydrogen chloride (HCl) molecule is also associated with the compound .


Physical And Chemical Properties Analysis

2-(2,4-Difluorophenyl)ethanimidamide hydrochloride is a powder at room temperature . Its molecular weight is 206.62 , and its molecular formula is C8H9ClF2N2 .

Scientific Research Applications

Advanced Material Synthesis : Fluorinated compounds are pivotal in synthesizing novel materials with unique properties. For instance, fluorinated polyimides exhibit exceptional thermal stability, optical transparency, and mechanical properties due to their low dielectric constants and moisture absorption rates (Ge, Fan, & Yang, 2008). Such materials are crucial for electronic and optical applications, providing advancements in flexible electronics and high-performance polymers.

Environmental Applications : The study of titanium dioxide (TiO2) nanotubes as novel adsorbents for environmental remediation highlights the role of fluorinated compounds in enhancing material performance for pollutant removal from water samples (Zhou, Ding, Xiao, Liu, & Guo, 2007). These materials offer a high potential in water treatment technologies, indicating the broader application of fluorinated compounds in environmental science.

Pharmaceutical Synthesis : Fluorinated entities are key intermediates in developing pharmaceuticals, such as antifungal agents. The process development of Voriconazole, a broad-spectrum triazole antifungal agent, involves the stereochemistry of adding a fluorinated pyrimidine derivative to a difluorophenyl-triazolyl ethanone (Butters, Ebbs, Green, Macrae, Morland, Murtiashaw, & Pettman, 2001). This showcases the critical role of fluorinated compounds in synthesizing complex pharmaceuticals.

Polymer Chemistry and Material Science : The development of fluorinated diamines for polyimide synthesis demonstrates the importance of such compounds in creating materials with low dielectric constants, high optical transparency, and excellent thermal stability (Yin, Li, Yang, Yang, Fan, & Liu, 2005). These characteristics are vital for applications in aerospace, electronics, and coatings, highlighting the broad utility of fluorinated compounds in advanced material development.

properties

IUPAC Name

2-(2,4-difluorophenyl)ethanimidamide;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8F2N2.ClH/c9-6-2-1-5(3-8(11)12)7(10)4-6;/h1-2,4H,3H2,(H3,11,12);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LFVIEXREUMMXGU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1F)F)CC(=N)N.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9ClF2N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

206.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,4-Difluorophenyl)ethanimidamide hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.